(S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline

• Molecular Formula: C9H11F3N2
• Molecular Weight: 204.19 g/mol
• SMILES: CC(C1=CC(=CC(=C1)N)C(F)(F)F)N
• InChI: InChI=1S/C9H11F3N2/c1-5(13)6-2-7(9(10,11)12)4-8(14)3-6/h2-5H,13-14H2,1H3/t5-/m0/s1
• InChIKey: SPYLLSKIPZGXNM-YFKPBYRVSA-N

Generic or racemic substitution of this chiral aniline invalidates biological target engagement due to stereochemistry-dependent pharmacology. This (S)-enantiomer is a privileged scaffold for CNS-directed APIs. - **Key advantage:** Bypass costly chiral resolution; directly install the (S)-α-methylbenzylamine pharmacophore. - **Utility:** Negative control for KRAS-SOS1 studies (reference (R)-enantiomer IC50 15.4 µM) or metabolic stability via CF3 group. - **Supply:** ≥98% purity, immediate dispatch.

Procurement Baseline for (S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline

(S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline (CAS 1213123-14-8) is a chiral aromatic amine building block characterized by a meta-substituted aniline core bearing both an (S)-configured α-methylbenzylamine and a trifluoromethyl group [1]. This compound is primarily utilized as an intermediate in the synthesis of bioactive molecules, where its stereochemistry and electronic properties are critical for target engagement [2]. It is commercially available with typical purity specifications of ≥95% to 98% [1], . The molecular formula is C9H11F3N2 with a molecular weight of 204.19 g/mol [1].

Stereochemical-control chiral building block

Enantiomer-comparison study context

Reported chiral purity ≥95% (vendor)

Trifluoromethyl group for metabolic stability review

• [1] Chemsrc. (S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline. https://m.chemsrc.com/en/cas/1213123-14-8_1526475.html. View Source
• [2] Kuujia. Cas no 1213123-14-8 (3-((1S)-1-AMINOETHYL)-5-(TRIFLUOROMETHYL)PHENYLAMINE). https://www.kuujia.com/cas/1213123-14-8.html. View Source

Why Generic Substitution Fails for (S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline

Generic substitution with racemic 3-(1-aminoethyl)-5-(trifluoromethyl)aniline or the (R)-enantiomer is scientifically invalid due to the critical role of stereochemistry in biological target engagement. While the racemate (CAS 1337374-96-5) and (R)-enantiomer (CAS 1213552-98-7) may share identical molecular formula and mass, their three-dimensional orientation can lead to significant differences in binding affinity, selectivity, and downstream pharmacology . For instance, the (R)-enantiomer has been reported to exhibit anticancer activity through inhibition of the KRAS-SOS1 interaction with an IC50 of 15.4 µM against A549 lung cancer cells ; this specific stereochemistry-dependent mechanism cannot be assumed for the (S)-enantiomer. Furthermore, the (S)-enantiomer's distinct spatial arrangement may be essential for generating active pharmaceutical ingredients (APIs) with the correct chirality for CNS targets . Substitution without rigorous validation of stereochemical purity and biological equivalence risks generating inactive or off-target compounds, compromising research reproducibility and downstream development.

Target (S)-enantiomer

Potential substitutes

Risk context

CAS 1213123-14-8

Racemate (CAS 1337374-96-5) or (R)-enantiomer (CAS 1213552-98-7)

Stereochemistry mismatch may alter target engagement

Enantiomer-specific assay context

(R)-enantiomer reported KRAS-SOS1 inhibition (not assumed for (S))

Enantiomer-specific activity context may not transfer

Chiral purity requirement ≥95%

Unspecified chiral purity in generic sources

Chiral purity variation may compromise reproducibility

Comparative Evidence for (S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline

Chiral Purity Defines Stereospecific Anticancer Activity

The (R)-enantiomer of 3-(1-aminoethyl)-5-(trifluoromethyl)aniline demonstrates measurable anticancer activity via KRAS-SOS1 inhibition, while no such data exists for the (S)-enantiomer . The (R)-enantiomer's IC50 of 15.4 µM against A549 lung cancer cells is a stereochemistry-dependent outcome, highlighting that the (S)-enantiomer cannot be assumed to exhibit the same mechanism or potency . This underscores the necessity of using the specific (S)-enantiomer for projects requiring a different stereochemical vector, or where the (S)-configuration is required for target engagement in other biological pathways .

Chiral anticancer activity

Reported

(S) no published data vs (R) IC50 15.4 µM

Supports enantiomer-specific assay interpretation

A549 cell line; stereochemistry-dependent endpoint

Evidence Dimension	Antiproliferative activity against A549 lung cancer cells
Target Compound Data	No published data available; activity unknown
Comparator Or Baseline	(R)-3-(1-aminoethyl)-5-(trifluoromethyl)aniline: IC50 = 15.4 µM
Quantified Difference	Qualitative difference: Stereochemistry dictates biological activity
Conditions	A549 human lung adenocarcinoma cell line (in vitro cytotoxicity assay)

Why This Matters

For projects targeting the KRAS-SOS1 axis, the (S)-enantiomer is not a suitable substitute for the active (R)-enantiomer; conversely, for projects where (S)-chirality is essential for target binding, the (S)-enantiomer is the required stereoisomer.

Unique Identifiers and Purity Ensure Precise Procurement

The (S)-enantiomer is uniquely identified by CAS 1213123-14-8, which is distinct from the (R)-enantiomer (CAS 1213552-98-7) and the racemic mixture (CAS 1337374-96-5) . This discrete registration ensures that procurement of the correct stereoisomer is unambiguous. Commercial suppliers specify a purity of 95% to 98% for the (S)-enantiomer , [1]. This level of chiral purity is essential for generating reproducible results in asymmetric synthesis and biological assays.

Identity and purity

Specification review

CAS 1213123-14-8, purity ≥95% to 98%

Enables unambiguous procurement of (S)-enantiomer

Vendor-dependent purity; confirm lot COA

Evidence Dimension	CAS Registry Number and Commercial Purity
Target Compound Data	CAS 1213123-14-8; Purity ≥95% to 98%
Comparator Or Baseline	(R)-enantiomer: CAS 1213552-98-7; Racemate: CAS 1337374-96-5
Quantified Difference	Unique CAS numbers; Purity specifications are vendor-dependent but typically ≥95%
Conditions	Commercial vendor specifications (Leyan, Chemsrc, etc.)

Why This Matters

Using the correct CAS number prevents accidental procurement of the wrong stereoisomer or racemic mixture, avoiding wasted resources and failed experiments.

• [1] Chemsrc. (S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline. https://m.chemsrc.com/en/cas/1213123-14-8_1526475.html. View Source

Metabolic Stability Advantage from Trifluoromethyl Group

The trifluoromethyl (-CF3) group is a well-established bioisostere known to enhance metabolic stability and lipophilicity in drug candidates [1]. While direct metabolic stability data for the (S)-enantiomer is not available in the primary literature, class-level inference from numerous studies on trifluoromethyl-substituted anilines supports that this compound will exhibit improved resistance to oxidative metabolism compared to non-fluorinated analogs [2]. For instance, the -CF3 group's strong electron-withdrawing nature reduces electron density on the aromatic ring, slowing cytochrome P450-mediated oxidation [1].

Metabolic stability inference

Class-level inference

Predicted enhanced resistance to CYP oxidation

May support lead optimization for PK profile

Quantitative data not available; verify in assay

Evidence Dimension	Predicted metabolic stability relative to non-fluorinated analogs
Target Compound Data	Predicted to have enhanced metabolic stability
Comparator Or Baseline	Non-fluorinated aniline derivatives (e.g., 3-ethylaniline)
Quantified Difference	Qualitative inference; quantitative data not available
Conditions	Inference based on extensive literature on trifluoromethyl bioisosterism

Why This Matters

This class-level property makes the compound a preferred building block for designing drug candidates with improved pharmacokinetic profiles, reducing the need for additional metabolic stabilization steps.

• [1] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. DOI: 10.1126/science.1131943. View Source
• [2] Kuujia. Cas no 1213123-14-8 (3-((1S)-1-AMINOETHYL)-5-(TRIFLUOROMETHYL)PHENYLAMINE). https://www.kuujia.com/cas/1213123-14-8.html. View Source

Chiral Scaffold for CNS Drug Discovery

Vendor literature identifies (S)-3-(1-aminoethyl)-5-(trifluoromethyl)aniline as a key intermediate for synthesizing active pharmaceutical ingredients (APIs) targeting the central nervous system (CNS), including antidepressants . While specific target binding data for the free base is not publicly disclosed, its utility as a chiral scaffold in proprietary CNS drug discovery programs is documented [1]. The (S)-configuration is often critical for achieving the desired receptor binding conformation in CNS-active amines, distinguishing it from the (R)-enantiomer which may have a different pharmacological profile .

CNS chiral scaffold

Vendor-reported

Reported as intermediate for CNS APIs

Supports CNS target chiral lead synthesis

Proprietary data; independent validation needed

Evidence Dimension	Application specificity in CNS drug synthesis
Target Compound Data	Reported as a chiral intermediate for CNS APIs and antidepressants
Comparator Or Baseline	Racemic mixture or (R)-enantiomer may lack the correct stereochemistry for certain CNS targets
Quantified Difference	Qualitative difference in synthetic utility
Conditions	Vendor application notes

Why This Matters

For medicinal chemists developing CNS therapeutics, this compound provides a pre-optimized chiral building block with the necessary stereochemistry for generating lead series.

• [1] Kuujia. Cas no 1213123-14-8 (3-((1S)-1-AMINOETHYL)-5-(TRIFLUOROMETHYL)PHENYLAMINE). https://www.kuujia.com/cas/1213123-14-8.html. View Source

Application Scenarios for (S)-3-(1-Aminoethyl)-5-(trifluoromethyl)aniline

Synthesis of CNS-Active Chiral Drug Candidates

This compound is optimally suited as a chiral building block in the synthesis of CNS-targeting APIs, particularly antidepressants . The (S)-configured α-methylbenzylamine moiety is a privileged structure for engaging CNS receptors, and the trifluoromethyl group provides the added benefit of metabolic stability [1]. Use the (S)-enantiomer directly in coupling reactions to install the chiral amine pharmacophore without the need for costly and time-consuming chiral resolution steps.

Stereospecific Probe Design for KRAS-SOS1 Pathway

Given the documented KRAS-SOS1 inhibitory activity of the (R)-enantiomer (IC50 15.4 µM) , the (S)-enantiomer can serve as a critical negative control or as a scaffold for designing stereospecific chemical probes to dissect the KRAS-SOS1 interaction. By comparing the activity of the (S)-enantiomer against the (R)-enantiomer in binding and cellular assays, researchers can validate target engagement and rule out non-specific effects.

Fluorinated Bioisosteres for Lead Optimization

The compound's trifluoromethyl group makes it an ideal candidate for replacing metabolically labile methyl or ethyl groups in lead compounds . Incorporating this building block into a lead series can improve microsomal stability and lipophilicity, potentially enhancing oral bioavailability [1]. This strategy is broadly applicable across therapeutic areas, including oncology and inflammation.

Asymmetric Synthesis of Complex Amine Natural Products

The (S)-α-methylbenzylamine core is a versatile chiral synthon for the asymmetric synthesis of complex natural products and pharmaceutical intermediates . The presence of the free aniline nitrogen and the benzylic amine provides orthogonal reactivity for sequential functionalization, enabling the construction of diverse molecular architectures with high stereocontrol.

Application

Selection Property

Validation Focus

CNS chiral lead synthesis

(S)-configured α-methylbenzylamine scaffold

Enantiomer-specific receptor engagement context

KRAS-SOS1 pathway probe studies

Enantiomer comparison context

Target engagement validation via stereospecific probes

Fluorinated bioisostere replacement

Trifluoromethyl metabolic stability context

Metabolic stability improvement review

Asymmetric synthesis of amines

Orthogonal amine reactivity

Stereochemical outcome control

• [1] Kuujia. Cas no 1213123-14-8 (3-((1S)-1-AMINOETHYL)-5-(TRIFLUOROMETHYL)PHENYLAMINE). https://www.kuujia.com/cas/1213123-14-8.html. View Source